Cas no 2060052-41-5 (2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid)

• Product Name: 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid
• CAS No: 2060052-41-5
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• MDL: MFCD30345445
• CID: 5237577
• PubChem ID: 131605192
• Update Time: 2025-07-17

2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylic acid
• 2-[Imino(methyl)oxo-lambda6-sulfanyl]pyridine-3-carboxylicacid
• 2-(Methylsulfonimidoyl)pyridine-3-carboxylic acid
• 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid

• MDL： MFCD30345445
• Inchi： 1S/C7H8N2O3S/c1-13(8,12)6-5(7(10)11)3-2-4-9-6/h2-4,8H,1H3,(H,10,11)
• InChI Key： NBWVBBFRWZXUDZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C(C(=O)O)=CC=CN=1)(=N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 1.2
• Topological Polar Surface Area: 99.5

Additional information on 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid

Comprehensive Overview of 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid (CAS No. 2060052-41-5)

2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid (CAS No. 2060052-41-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of sulfanylpyridine derivatives, which are known for their versatile reactivity and biological activity. The presence of both imino and carboxylic acid functional groups in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In the context of current scientific trends, researchers are increasingly focusing on sulfur-containing heterocycles like 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid due to their potential in addressing challenges such as antimicrobial resistance and sustainable crop protection. The compound's lambda6-sulfanyl moiety is particularly noteworthy, as it contributes to its stability and reactivity under various conditions. This has led to growing interest in its synthesis and optimization, with many studies exploring its structure-activity relationships (SAR) for targeted applications.

From a synthetic chemistry perspective, 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid offers intriguing possibilities for molecular design and functional group transformations. Its pyridine-3-carboxylic acid backbone is a common scaffold in medicinal chemistry, often associated with bioactivity in neurological and metabolic disorders. Recent advancements in green chemistry have also sparked interest in developing eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

The analytical characterization of 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming its purity and understanding its three-dimensional conformation, which directly impacts its potential interactions with biological targets. The compound's CAS No. 2060052-41-5 serves as a unique identifier in chemical databases, facilitating research collaboration and literature tracking across academic and industrial settings.

In the pharmaceutical sector, derivatives of 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid are being investigated for their enzyme inhibition properties and potential as therapeutic agents. Computational chemistry approaches, including molecular docking and QSAR modeling, are frequently employed to predict its bioactivity and optimize its pharmacological profile. This aligns with current trends in drug repurposing and precision medicine, where researchers seek to identify novel applications for existing chemical scaffolds.

The agrochemical industry has also shown interest in 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid due to its potential as a biodegradable pesticide intermediate. With increasing regulatory pressure on conventional agrochemicals, there is growing demand for environmentally friendly alternatives that maintain efficacy while reducing ecological impact. The compound's sulfanylpyridine core structure offers opportunities for developing new modes of action against resistant pest populations.

From a commercial perspective, the global market for specialty chemicals like 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid is expected to grow significantly in coming years. This growth is driven by expanding applications in life sciences and advanced materials, coupled with increasing investment in research and development across these sectors. Manufacturers and suppliers are focusing on improving production scalability while maintaining stringent quality standards for research-grade materials.

Safety considerations for handling 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) and ventilation systems are recommended when working with this material in research settings. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions, handling procedures, and emergency measures specific to this compound.

Future research directions for 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid may explore its potential in catalysis and coordination chemistry, given its multiple binding sites. The compound's ability to form metal complexes could open new avenues in materials science, particularly for developing functional materials with tailored electronic or optical properties. Additionally, its hydrogen bonding capacity makes it interesting for supramolecular chemistry applications.

In conclusion, 2-imino(methyl)oxo-lambda6-sulfanylpyridine-3-carboxylic acid (CAS No. 2060052-41-5) represents a fascinating subject of study at the intersection of organic chemistry, medicinal research, and materials science. Its unique structural features and versatile reactivity profile position it as a valuable building block for numerous scientific and industrial applications. As research continues to uncover new properties and potential uses for this compound, it is likely to remain an important focus area in chemical innovation and development.